Cas no 921527-48-2 (N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-4-(propan-2-ylsulfanyl)benzamide)

• Product Name: N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-4-(propan-2-ylsulfanyl)benzamide
• CAS No: 921527-48-2
• MF: C₂₃H₂₂N₂O₃S₂
• MW: 438.562383174896
• CID: 5960851
• PubChem ID: 41646357
• Update Time: 2025-07-16

N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-4-(propan-2-ylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-4-(propan-2-ylsulfanyl)benzamide
• N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-4-propan-2-ylsulfanylbenzamide
• Benzamide, N-[4-(7-ethoxy-2-benzofuranyl)-2-thiazolyl]-4-[(1-methylethyl)thio]-
• AKOS024631494
• 921527-48-2
• F2252-0341
• N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-4-(propan-2-ylsulfanyl)benzamide
• N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-4-(isopropylthio)benzamide

• Inchi： 1S/C23H22N2O3S2/c1-4-27-19-7-5-6-16-12-20(28-21(16)19)18-13-29-23(24-18)25-22(26)15-8-10-17(11-9-15)30-14(2)3/h5-14H,4H2,1-3H3,(H,24,25,26)
• InChI Key： KCMBSVHGNNQJLA-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC3=CC=CC(OCC)=C3O2)=CS1)(=O)C1=CC=C(SC(C)C)C=C1

Computed Properties

• Exact Mass: 438.10718492g/mol
• Monoisotopic Mass: 438.10718492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• pka: 6.98±0.50(Predicted)

Additional information on N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-4-(propan-2-ylsulfanyl)benzamide

N-4-(7-Ethoxy-1-Benzofuran-2-yl)-1,3-Thiazol-2-yl-4-(Propan-2-ylsulfanyl)benzamide (CAS No. 921527-48-2): An Overview of a Promising Compound in Medicinal Chemistry

N-4-(7-Ethoxy-1-Benzofuran-2-yl)-1,3-thiazol-2-yl-4-(propan-2-ylsulfanyl)benzamide (CAS No. 921527-48-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The molecular structure of N-4-(7-Ethoxy-1-Benzofuran-2-yl)-1,3-thiazol-2-yl-4-(propan-2-ylsulfanyl)benzamide includes a benzofuran moiety, a thiazole ring, and an ethoxy substituent, all of which contribute to its pharmacological properties. The presence of these functional groups suggests that the compound may exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial effects.

Recent research has highlighted the potential of N-4-(7-Ethoxy-1-Benzofuran-2-yl)-1,3-thiazol-2-yl-4-(propan-2-ylsulfanyl)benzamide in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound demonstrated significant anti-inflammatory activity in both in vitro and in vivo models. The researchers found that it effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation.

In addition to its anti-inflammatory properties, N-4-(7-Ethoxy-1-Benzofuran-2-yl)-1,3-thiazol-2-yl-4-(propan-2-ylysulfanyl)benzamide has shown promise as an anti-cancer agent. A study conducted by a team of researchers at the National Cancer Institute found that this compound exhibited potent cytotoxic effects against several human cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation.

The anti-microbial activity of N-4-(7-Ethoxy-1-Benzofuran-2-ylyl)-1,3-thiazol--(propan--ylysulfanyl)benzamide has also been investigated. A study published in the Journal of Antimicrobial Chemotherapy reported that this compound displayed broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The researchers noted that it was particularly effective against drug-resistant strains, making it a potential candidate for the development of new antibiotics.

The pharmacokinetic properties of N--(Ethoxy--Benzofuran--)-thiazol--(Propan--ylysulfanyl)benzamide have been studied to evaluate its suitability for therapeutic use. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. Additionally, it has been shown to have low toxicity in animal models, suggesting that it may be safe for human use.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms underlying the biological activities of N--(Ethoxy--Benzofuran--)-thiazol--(Propan--ylysulfanyl)benzamide. Ongoing studies are focused on optimizing its chemical structure to enhance its efficacy and reduce potential side effects. These efforts include the synthesis and evaluation of analogs with modified functional groups to improve their pharmacological profiles.

In conclusion, N--(Ethoxy--Benzofuran--)-thiazol--(Propan--ylysulfanyl)benzamide (CAS No. 921527-) is a promising compound with a diverse range of biological activities. Its potential applications in the treatment of inflammatory diseases, cancer, and microbial infections make it an important target for further research and development in medicinal chemistry. As more studies are conducted and new data become available, it is likely that this compound will continue to attract significant interest from both academic researchers and pharmaceutical companies.